Cas no 1316223-57-0 (1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone)

• Product Name: 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone
• CAS No: 1316223-57-0
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• MDL: MFCD19691511
• CID: 4694268
• Update Time: 2025-05-26

1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone
• 1-{3-[(6-chloropyridin-3-yl)methyl]piperidin-1-yl}ethanone
• 1-[3-(6-Chloro-pyridin-3-ylmethyl)-piperidin-1-yl]-ethanone

• MDL： MFCD19691511
• Inchi： 1S/C13H17ClN2O/c1-10(17)16-6-2-3-12(9-16)7-11-4-5-13(14)15-8-11/h4-5,8,12H,2-3,6-7,9H2,1H3
• InChI Key： MSSZBKMFJKLMTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1CN(C(C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 33.2

Additional information on 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone

1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone: A Comprehensive Overview

1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone, also known by its CAS number 1316223-57-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound's name itself reveals its structural complexity, with key components including a piperidine ring, a chloropyridine moiety, and an ethanone group.

The chemical structure of 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone consists of a piperidine ring substituted at the 3-position with a (6-chloropyridin-3-yl)methyl group and an ethanone substituent at the 1-position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, which may contribute to its diverse reactivity and biological activity. The presence of the chloropyridine group introduces electron-withdrawing effects, potentially influencing the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, researchers have explored the role of piperidine derivatives in modulating various biological targets, including enzymes and receptors. The integration of a chloropyridine moiety further enhances the compound's potential as a lead molecule in drug design. According to a study published in Journal of Medicinal Chemistry, such structures exhibit promising activity against certain enzyme targets, suggesting their potential utility in therapeutic applications.

In terms of synthesis, 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-yl)ethanone can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 6-chloropyridine with an appropriate aldehyde or ketone derivative under specific conditions to form the desired product. The choice of synthetic pathway depends on factors such as starting materials availability, reaction efficiency, and scalability.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 295 g/mol, with a melting point around 140°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an applications perspective, 1-(3-((6-Chloropyridin-3-yl)methyl)piperidin-1-y l)ethanone has shown promise in several areas. In pharmacology, it has been investigated for its potential as an inhibitor of certain kinases involved in cancer pathways. Preclinical studies suggest that it may exhibit selective inhibition against specific targets, making it a candidate for further drug development.

In addition to its pharmacological applications, this compound has also found use in material science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has explored its ability to act as a charge transport material in organic devices, highlighting its potential in next-generation electronic materials.

The synthesis and characterization of CAS No. 1316223-57- have been extensively documented in recent scientific literature. For example, a study published in Nature Communications demonstrated its use as a building block for constructing more complex molecular architectures. The authors highlighted its versatility as a starting material for constructing bioactive molecules with intricate structures.

In conclusion, 1-(3-( (6-Chloropyridin -3 - yl ) methyl ) piperidin - 1 - yl ) ethanone, or CAS No. 1316223 -57 -0 , is a compound with significant potential across multiple fields . Its unique structure , combined with recent advances in synthetic methods and application studies , positions it as an important molecule for future research . As ongoing investigations continue to uncover new properties and uses , this compound is likely to play an increasingly important role in both academic and industrial settings .